Quinacridone
Quinacridone
Quinacridone, also known as cinquasia red or monastral red, belongs to the class of organic compounds known as pyridoacridines. Pyridoacridines are compounds containing a pyridoacridine ring system, which consists of a pyridine fused to an acridine. Quinacridone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, quinacridone is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
1047-16-1
VCID:
VC21025057
InChI:
InChI=1S/C20H12N2O2/c23-19-11-5-1-3-7-15(11)21-17-10-14-18(9-13(17)19)22-16-8-4-2-6-12(16)20(14)24/h1-10H,(H,21,23)(H,22,24)
SMILES:
C1=CC=C2C(=C1)C(=O)C3=CC4=C(C=C3N2)C(=O)C5=CC=CC=C5N4
Molecular Formula:
C20H12N2O2
Molecular Weight:
312.3 g/mol
Quinacridone
CAS No.: 1047-16-1
Cat. No.: VC21025057
Molecular Formula: C20H12N2O2
Molecular Weight: 312.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Quinacridone, also known as cinquasia red or monastral red, belongs to the class of organic compounds known as pyridoacridines. Pyridoacridines are compounds containing a pyridoacridine ring system, which consists of a pyridine fused to an acridine. Quinacridone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, quinacridone is primarily located in the membrane (predicted from logP). |
|---|---|
| CAS No. | 1047-16-1 |
| Molecular Formula | C20H12N2O2 |
| Molecular Weight | 312.3 g/mol |
| IUPAC Name | 5,12-dihydroquinolino[2,3-b]acridine-7,14-dione |
| Standard InChI | InChI=1S/C20H12N2O2/c23-19-11-5-1-3-7-15(11)21-17-10-14-18(9-13(17)19)22-16-8-4-2-6-12(16)20(14)24/h1-10H,(H,21,23)(H,22,24) |
| Standard InChI Key | NRCMAYZCPIVABH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=CC4=C(C=C3N2)C(=O)C5=CC=CC=C5N4 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=CC4=C(C=C3N2)C(=O)C5=CC=CC=C5N4 |
| Colorform | Red to violet solid with blueish or yellowish tint depending upon crystalline form. particle characteristics: thin plates |
| Melting Point | 390°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator